Cas no 457629-18-4 (L-Alanine,N-(cyclopentylcarbonyl)-, methyl ester)

• Product Name: L-Alanine,N-(cyclopentylcarbonyl)-, methyl ester
• CAS No: 457629-18-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 327928
• Update Time: 2024-01-28

L-Alanine,N-(cyclopentylcarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(cyclopentylcarbonyl)-, methyl ester
• L-Alanine, N-(cyclopentylcarbonyl)-, methyl ester (9CI)
• L-Alanine, N-(cyclopentylcarbonyl)-, methyl ester

• Inchi： 1S/C10H17NO3/c1-7(10(13)14-2)11-9(12)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3,(H,11,12)/t7-/m0/s1
• InChI Key： DXJCHEFJSFTUJF-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](C)NC(C1CCCC1)=O

Computed Properties

• Exact Mass: 199.121
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4A^2